Cas no 1235960-36-7 ((R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine)
1235960-36-7 structure
Product Name:(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine
CAS No:1235960-36-7
MF:C12H17N3
MW:203.283482313156
MDL:MFCD16038111
CID:2128199
PubChem ID:40480475
Update Time:2024-11-02
(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine
- zlchem 858
- ZLD0319
- (R)-1-(1H-Benzoimidazol-2-yl)-3-methyl-butylamine
- (1R)-1-(1H-benzimidazol-2-yl)-3-methylbutan-1-amine
- (R)-1-(1H-Benzo[d]imidazol-2-yl)-3-methylbutan-1-amine
- DTXSID70654453
- (R)-(+)-2-(alpha-(i-Butyl)methanamine)-1H-benzimidazole; 98% (R)-i-Bu-BIMAH
- SCHEMBL14820674
- MFCD16038111
- 1235960-36-7
- DB-019681
-
- MDL: MFCD16038111
- Inchi: 1S/C12H17N3/c1-8(2)7-9(13)12-14-10-5-3-4-6-11(10)15-12/h3-6,8-9H,7,13H2,1-2H3,(H,14,15)/t9-/m1/s1
- InChI Key: NZXOCEISVOCBCD-SECBINFHSA-N
- SMILES: N1C2C=CC=CC=2N=C1[C@@H](CC(C)C)N
Computed Properties
- Exact Mass: 203.142247555g/mol
- Monoisotopic Mass: 203.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.7
Experimental Properties
- Melting Point: 92-94°C
- Sensitiveness: air sensitive
- Specific Rotation: +0.8° (c 1.0, CHCl3)
(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1242-100mg |
(R)-(+)-2-(α-(i-butyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Bu-BIMAH |
1235960-36-7 | min.98%(R)-i-Bu-BIMAH | 100mg |
712.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1242-500mg |
(R)-(+)-2-(α-(i-butyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Bu-BIMAH |
1235960-36-7 | min.98%(R)-i-Bu-BIMAH | 500mg |
2850.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1242-100mg |
(R)-(+)-2-(α-(i-butyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Bu-BIMAH |
1235960-36-7 | min.98%(R)-i-Bu-BIMAH | 100mg |
712CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-1242-500mg |
(R)-(+)-2-(α-(i-butyl)methanamine)-1H-benzimidazole,min.98%(R)-i-Bu-BIMAH |
1235960-36-7 | min.98%(R)-i-Bu-BIMAH | 500mg |
2850CNY | 2021-05-08 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj2391-100mg |
(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine |
1235960-36-7 | 100mg |
¥0.0 | 2024-07-19 | ||
| BAI LING WEI Technology Co., Ltd. | 07-1242-100mg |
(R)-(+)-2-(α;-(i-butyl)methanamine)-1H-benzimidazole, min. 98% (R)-i-Bu-BIMAH |
1235960-36-7 | min. 98% | 100mg |
¥ 825 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 07-1242-500mg |
(R)-(+)-2-(α;-(i-butyl)methanamine)-1H-benzimidazole, min. 98% (R)-i-Bu-BIMAH |
1235960-36-7 | min. 98% | 500mg |
¥ 3255 | 2022-04-25 | |
| abcr | AB268479-100 mg |
(R)-(+)-2-(alpha-(i-Butyl)methanamine)-1H-benzimidazole, 98% (R)-i-Bu-BIMAH; . |
1235960-36-7 | 98% | 100 mg |
€76.20 | 2023-07-20 | |
| abcr | AB268479-500 mg |
(R)-(+)-2-(alpha-(i-Butyl)methanamine)-1H-benzimidazole, 98% (R)-i-Bu-BIMAH; . |
1235960-36-7 | 98% | 500 mg |
€276.00 | 2023-07-20 | |
| abcr | AB268479-100mg |
(R)-(+)-2-(alpha-(i-Butyl)methanamine)-1H-benzimidazole, 98% (R)-i-Bu-BIMAH; . |
1235960-36-7 | 98% | 100mg |
€78.90 | 2025-04-21 |
(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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